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Compound of Interest

Compound Name: 2,5-Dibromothiophene

Cat. No.: B018171 Get Quote

An In-depth Technical Guide to 2,5-Dibromothiophene: Properties, Safety, and Handling

This technical guide provides comprehensive information on 2,5-dibromothiophene, a key

reagent in organic synthesis, particularly in the development of conducting polymers and other

functional materials. This document is intended for researchers, scientists, and drug

development professionals, offering a detailed overview of its chemical properties, safety data,

and handling protocols.

Chemical Identification
Identifier Value

CAS Number 3141-27-3[1][2][3][4]

Molecular Formula C4H2Br2S[1][3][4][5]

IUPAC Name 2,5-dibromothiophene[1][4]

Molecular Weight 241.93 g/mol [3]

EC Number 221-547-3[1][3]

UNII F0033K8CXM[1][3]

Physical and Chemical Properties
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The physical and chemical properties of 2,5-dibromothiophene are summarized in the table

below. This data is essential for its proper handling and use in experimental settings.

Property Value

Appearance
Light yellow to clear pale yellow to brown

liquid[4][5]

Physical State Liquid[4][5]

Melting Point -6 °C (21.2 °F)[5]

Boiling Point 211 °C (411.8 °F) at 760 mmHg[5]

Density 2.140 - 2.147 g/mL at 25 °C[5]

Flash Point 99 °C (210.2 °F) - closed cup[5]

Solubility Insoluble in water[5]

Refractive Index n20/D 1.629

Vapor Density 8.34[5]

Safety and Hazard Information
2,5-Dibromothiophene is considered a hazardous substance.[6] Adherence to safety

guidelines is crucial to minimize risks.

Hazard Classifications and Statements:

Classification Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity —

Single exposure
H335

May cause respiratory

irritation.[5]

Precautionary Statements:
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Code Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[7]

P264
Wash face, hands and any exposed skin

thoroughly after handling.[5][7]

P271 Use only outdoors or in a well-ventilated area.[7]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5][7]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][7]

P405 Store locked up.[5][7]

P501
Dispose of contents/container to an approved

waste disposal plant.[5][7]

Experimental Protocols and Handling
Detailed methodologies for the safe handling and use of 2,5-dibromothiophene are outlined

below.

Personal Protective Equipment (PPE):

A crucial aspect of safely handling 2,5-dibromothiophene is the use of appropriate personal

protective equipment.
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Personal Protective Equipment (PPE)

Protective Gloves
(Chemical Impermeable) Protective Clothing Eye Protection

(Safety Goggles with Side-Shields) Face Protection Full-Face Respirator
(If Exposure Limits are Exceeded)

Handling
2,5-Dibromothiophene

Inadequate Ventilation

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,5-dibromothiophene.

Engineering Controls:

Ensure adequate ventilation. Use only outdoors or in a well-ventilated area.[5][7]

Handling and Storage:

Do not get in eyes, on skin, or on clothing.[5]

Avoid ingestion and inhalation.[5]

Wash hands thoroughly after handling.[5]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Protect from light.[5]

Incompatible with strong oxidizing agents.[5]

First-Aid Measures:
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The following diagram outlines the initial steps to be taken in case of accidental exposure.

Exposure Type
Immediate Action

Follow-up

Inhalation Remove to Fresh Air

Skin Contact Wash with Plenty of Soap and Water

Eye Contact
Rinse Cautiously with Water

for Several Minutes

Ingestion
Immediately Call a POISON CENTER or Doctor

Get Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 2,5-dibromothiophene.

Spill and Disposal Procedures:

Spill: Evacuate personnel to safe areas.[7] Remove all sources of ignition.[7] Use personal

protective equipment.[7] Do not let the product enter drains.[8] Pick up and arrange disposal

without creating dust.[8]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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